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Compound of Interest

Compound Name: Ecopipam Hydrochloride

Cat. No.: B1205277 Get Quote

Introduction
Ecopipam Hydrochloride (SCH 39166 hydrochloride) is a potent and selective antagonist of

the dopamine D1/D5 receptors, with Ki values of 1.2 nM and 2.0 nM, respectively.[1] It

demonstrates over 40-fold selectivity over D2, D4, 5-HT, and α2a receptors.[1] Due to its

specific pharmacological profile, Ecopipam Hydrochloride is a valuable tool in neuroscience

research, particularly in studies related to conditions like Tourette Syndrome, schizophrenia,

and obesity.[1][2][3] Proper storage and handling of this compound are critical to ensure its

stability, efficacy, and the safety of laboratory personnel. These application notes provide

detailed protocols and best practices for researchers, scientists, and drug development

professionals.

Data Summary
Quantitative data regarding the storage, stability, and solubility of Ecopipam Hydrochloride
are summarized in the tables below for easy reference.

Table 1: Recommended Storage Conditions
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Form Temperature Duration Additional Notes

Solid 4°C Long-term

Store in a tightly

sealed container,

away from moisture.

[1]

Room Temperature Short-term

Suitable for shipping

durations of less than

two weeks.[4]

In Solvent -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and away from

moisture.[1][4]

-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and away from

moisture.[1][4]

Table 2: Solubility Data

Solvent Concentration Remarks

DMSO 100 mg/mL (285.49 mM)

May require ultrasonic

assistance. Use newly opened,

hygroscopic DMSO for best

results.[1]

Safety and Handling Protocols
Ecopipam Hydrochloride is classified as harmful if swallowed (Acute toxicity, Oral, Category

4).[4][5] Adherence to the following safety protocols is mandatory.

Personal Protective Equipment (PPE)
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A comprehensive list of required PPE is provided below.

Table 3: Required Personal Protective Equipment

Body Part Protective Equipment
Specifications and
Standards

Hands Chemical-resistant gloves

Nitrile or other suitable material

compliant with EN 374. Inspect

before each use.[5][6]

Eyes
Safety glasses with side

shields or goggles

Goggles are recommended

when there is a risk of

splashing.[4][5][6]

Body Laboratory coat
Long-sleeved and

impermeable.[5][6]

Respiratory N95 or N100 respirator

Required when weighing the

solid form or when there is a

risk of generating airborne

powder or aerosols.[5]

Engineering Controls
Ventilation: Always handle Ecopipam Hydrochloride in a well-ventilated area.[4][5]

Fume Hood: All weighing and reconstitution procedures should be performed in a laboratory

fume hood to minimize inhalation exposure.[5]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the laboratory.[4][5]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that the

work area (preferably a fume hood) is clean and prepared.
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Weighing: If working with the solid form, carefully weigh the required amount in a fume hood

to prevent the generation and inhalation of dust.[5]

Solution Preparation: When preparing solutions, slowly add the solvent to the solid to

prevent splashing.[5]

Post-Handling: After handling, decontaminate all surfaces and equipment used. Wash hands

thoroughly with soap and water.[5]

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if present and easy to do. Seek prompt

medical attention.[4][5]

Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove contaminated clothing. Seek medical attention if irritation persists.[4][5][6]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek medical attention.[5][6]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4][5]

Spill and Disposal Procedures
Spill Cleanup: For solid spills, carefully sweep or vacuum the material, avoiding dust

generation. For liquid spills, absorb the solution with an inert, non-combustible material (e.g.,

sand, vermiculite).[5] Decontaminate the spill area with a suitable solvent (e.g., alcohol),

followed by soap and water.[5]

Disposal: All disposable materials that have come into contact with Ecopipam
Hydrochloride should be considered chemical waste.[5] Dispose of all waste in sealed

containers in accordance with all applicable federal, state, and local environmental

regulations.[4][5]

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Pre-Weighing: Tare a suitable microcentrifuge tube on an analytical balance within a fume

hood.

Weighing: Carefully add 3.50 mg of Ecopipam Hydrochloride (MW: 350.28 g/mol ) to the

tared tube.

Solubilization: Add 1 mL of new, anhydrous DMSO to the tube.

Mixing: Vortex the solution thoroughly. If the solid does not fully dissolve, sonicate the

solution in a water bath until it becomes clear.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes. Store at -20°C for up to

one month or -80°C for up to six months.[1]

Protocol 2: Preparation of a Vehicle for In Vivo
Administration
This protocol provides an example formulation for animal studies. The final concentration of

Ecopipam Hydrochloride will depend on the stock solution concentration and the desired final

dose.

Prepare Co-solvents: Prepare the following sterile solutions:

PEG300

Tween-80

Saline (0.9% NaCl)

Formulation (Example for 1 mL working solution): a. In a sterile tube, add 400 µL of PEG300.

b. Add 100 µL of the Ecopipam Hydrochloride DMSO stock solution (e.g., 25 mg/mL) and

mix thoroughly. c. Add 50 µL of Tween-80 and mix until the solution is homogeneous. d. Add

450 µL of saline to reach the final volume of 1 mL and mix thoroughly.[1]
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Administration: The final solution should be administered according to the specific

experimental design.

Visualizations
The following diagrams illustrate key workflows and the mechanism of action for Ecopipam
Hydrochloride.
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Caption: General workflow for handling Ecopipam Hydrochloride.
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Caption: Decision tree for Ecopipam Hydrochloride storage.
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Caption: Ecopipam's mechanism as a D1/D5 receptor antagonist.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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